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Compound of Interest

Compound Name: Enpp-1-IN-14

Cat. No.: B12409671

Essential Safety and Handling Guide for Enpp-1-
IN-14

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Enpp-1-IN-14, a potent Ectonucleotide Pyrophosphatase/Phosphodiesterase-1 (ENPP1)
inhibitor. Adherence to these procedures is critical to ensure personal safety and maintain a
secure laboratory environment.

Hazard Identification and Precautions

Enpp-1-IN-14 is a potent bioactive compound. While a specific Safety Data Sheet (SDS) for
Enpp-1-IN-14 is not readily available, data from the structurally similar compound Enpp-1-IN-1
indicates that it should be handled as a toxic substance. It is considered a pharmaceutically
active ingredient that may cause moderate to severe irritation to the skin and eyes.[1] All
handling should be performed by personnel trained and familiar with the management of potent
active pharmaceutical ingredients.[1]

Key Safety Precautions:
¢ Avoid inhalation, and contact with skin, eyes, and clothing.[1]

o Wear appropriate personal protective equipment (PPE) at all times.
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e Handle the compound in a designated area, such as a chemical fume hood or a Class Il
Biosafety Cabinet, to prevent exposure to aerosols and residues.[2]

o Be aware of potential thermal decomposition, which may produce toxic gases like carbon
monoxide, carbon dioxide, and nitrogen oxides.[1]

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling Enpp-1-IN-14. This is based on
recommendations for handling hazardous drugs and potent compounds.[2][3]

Specifications and Usage
PPE Category Item i
otes

Two pairs of chemotherapy-
grade gloves are

Hand Protection Chemical-resistant gloves recommended.[3] Change
gloves immediately if

contaminated.

Provide a complete seal
Eye Protection Chemical safety goggles around the eyes to protect

from splashes.

A disposable gown resistant to
) ] ) hazardous drugs is required.[3]

Body Protection Protective clothing/Gown o
Ensure it is worn over personal

clothing.

Use when there is a risk of

aerosol generation and the
) ) NIOSH/MSHA-approved o )
Respiratory Protection ] handling is not performed in a
respirator _ _
contained system like a fume

hood.

Experimental Workflow for Handling Enpp-1-IN-14

The following diagram outlines the standard operating procedure for the safe handling of Enpp-
1-IN-14 from receipt to disposal.
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Safe Handling and Disposal Workflow for Enpp-1-IN-14

Preparation

1. Don Required PPE

Ensure proper fit

A

2. Prepare Workspace in Fume Hood

‘erify hood function

\

3. Retrieve Enpp-1-IN-14 from Storage

Transport securely

H;ndling

4. Weigh Compound

Use precision balance

5. Prepare Stock Solution

Aliquot as needed

6. Perform Experiment

After experiment completion

Clean‘.'lp & Disposal

7. Decontaminate Workspace

Use appropriate deactivating agent

8. Dispose of Contaminated Waste

Follow institutional guidelines

9. Doff PPE

Click to download full resolution via product page

Caption: Workflow for safe handling of Enpp-1-IN-14.
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First Aid Measures

In case of accidental exposure, follow these first aid procedures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek medical
advice.[1]

o Skin Contact: Wash immediately with plenty of water.[1] Remove contaminated clothing.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

 Ingestion: If swallowed, rinse mouth with water (only if the person is conscious). Seek
immediate medical attention. The substance is considered very toxic if swallowed.[1]

Accidental Release Measures

In the event of a spill, wear a self-contained breathing apparatus and protective clothing.[1]
Prevent the material from entering drains or waterways. Absorb the spill with inert material
(e.g., sand, vermiculite) and place it in a sealed container for disposal.

Storage and Stability

Store Enpp-1-IN-14 as directed by the supplier, typically in a cool, dry, and well-ventilated area,
protected from light and heat.[1] The compound is stable if stored as directed.[1] Avoid strong
oxidizing agents.[1] Stock solutions should be aliquoted and stored to prevent degradation from
repeated freeze-thaw cycles.[4][5]

Disposal Considerations

Dispose of Enpp-1-IN-14 and any contaminated materials in accordance with all applicable
federal, state, and local regulations.[1] Do not allow the chemical to enter the environment. It is
considered non-hazardous for transport.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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